(2-Cyano-3-fluorophenyl)boronic acid

• IUPAC Name: (2-cyano-3-fluorophenyl)boronic acid
• InChI: InChI=1S/C7H5BFNO2/c9-7-3-1-2-6(8(11)12)5(7)4-10/h1-3,11-12H
• InChI Key: SJGAIKIHINNTDX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=CC=C1)F)C#N)(O)O
• Molecular Formula: C7H5BFNO2
• Molecular Weight: 164.93 g/mol

Description

“(2-Cyano-3-fluorophenyl)boronic acid” is a boronic acid derivative with a molecular weight of 164.93. It is a solid compound stored under an inert atmosphere at 2-8°C. It is used in various chemical reactions due to its properties as a boronic acid.

Synthesis Analysis

Boronic acids, including “(2-Cyano-3-fluorophenyl)boronic acid”, are valuable building blocks in organic synthesis. Protodeboronation of pinacol boronic esters, a process not well developed, has been reported. This process utilizes a radical approach and is paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular formula of “(2-Cyano-3-fluorophenyl)boronic acid” is C7H5BFNO2. The InChI code is 1S/C7H5BFNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3,11-12H.

Chemical Reactions Analysis

Boronic acids, including “(2-Cyano-3-fluorophenyl)boronic acid”, are known to participate in various chemical reactions. They are used in the synthesis of phenylboronic catechol esters, diastereoselective synthesis of trisubstituted allylic alcohols via rhodium-catalyzed arylation, and site-selective Suzuki-Miyaura arylation reactions.

Physical And Chemical Properties Analysis

“(2-Cyano-3-fluorophenyl)boronic acid” is a solid compound. The physical form, storage temperature, and other properties are not specified.

Mechanism of Action

As Lewis acids, boronic acids can bind with 1,2- or 1,3-diols in aqueous solution reversibly and covalently to form five or six cyclic esters, resulting in significant fluorescence changes. This property makes boronic acids useful in the design of sensors.

Safety and Hazards

“(2-Cyano-3-fluorophenyl)boronic acid” may be harmful if swallowed. It can cause serious eye irritation, respiratory irritation, and skin irritation.

Future Directions

Boronic acids, including “(2-Cyano-3-fluorophenyl)boronic acid”, have broad applications in organic synthesis, catalysis, supramolecular chemistry, and material engineering, as well as in biology and medicine. Future research may focus on the development of new boronic acid-based fluorescent sensors and the exploration of their potential applications in various fields.